Cas no 2218-96-4 (2,4-dinitrobenzene-1-thiol)

• Product Name: 2,4-dinitrobenzene-1-thiol
• CAS No: 2218-96-4
• MF: C₆H₄N₂O₄S
• MW: 200.171959877014
• MDL: MFCD00797825
• CID: 280235
• PubChem ID: 75201
• Update Time: 2025-04-19

2,4-dinitrobenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• Benzenethiol,2,4-dinitro-
• 2,4-dinitrobenzenethiol
• 2,4-dinitrothiophenol
• 2.4-Dinitro-1-mercapto-benzol
• 2.4-Dinitro-phenylmercaptan
• Benzenethiol,2,4-dinitro
• 2,4-dinitrobenzene-1-thiol
• Benzenethiol, 2,4-dinitro-
• EN300-94691
• BRN 2053148
• DTXSID80176717
• SCHEMBL28618
• CAA21896
• 2,4-dinitrophenylmercaptan
• 2218-96-4
• MHKRINONGZJSSL-UHFFFAOYSA-N

• MDL： MFCD00797825
• Inchi： 1S/C6H4N2O4S/c9-7(10)4-1-2-6(13)5(3-4)8(11)12/h1-3,13H
• InChI Key： MHKRINONGZJSSL-UHFFFAOYSA-N
• SMILES： SC1=CC=C(C=C1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.98900
• Monoisotopic Mass: 199.98917779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 92.6Ų

Experimental Properties

• PSA: 130.44000
• LogP: 2.83810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes